2-{[(3,4-Dimethoxyphenyl)acetyl]amino}-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Overview
Description
Preparation Methods
The synthesis of 2-{[2-(3,4-DIMETHOXYPHENYL)ACETYL]AMINO}-6-PROPYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE typically involves the reaction of benzo[b]thiophene-2-carbaldehyde with (3,4-dimethoxyphenyl)acetonitrile in the presence of methanolic potassium hydroxide . This reaction forms the core structure, which is then further modified through various chemical reactions to introduce the propyl and carboxamide groups.
Chemical Reactions Analysis
This compound can undergo several types of chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.
Scientific Research Applications
2-{[2-(3,4-DIMETHOXYPHENYL)ACETYL]AMINO}-6-PROPYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound’s structure allows it to interact with various biological targets, making it useful in drug discovery and development.
Medicine: It has potential therapeutic applications due to its biological activity.
Industry: The compound can be used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-{[2-(3,4-DIMETHOXYPHENYL)ACETYL]AMINO}-6-PROPYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE involves its interaction with specific molecular targets in the body. The benzothiophene core is known to bind to various receptors and enzymes, modulating their activity and leading to therapeutic effects .
Comparison with Similar Compounds
Similar compounds include other benzothiophene derivatives such as:
- Benzo[b]thiophene-2-carbaldehyde
- (3,4-Dimethoxyphenyl)acetonitrile
- 3-(3,4-Dimethoxyphenyl)-1-propanol
These compounds share structural similarities but differ in their functional groups, which can lead to variations in their biological activity and applications .
Properties
Molecular Formula |
C22H28N2O4S |
---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
2-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
InChI |
InChI=1S/C22H28N2O4S/c1-4-5-13-6-8-15-18(11-13)29-22(20(15)21(23)26)24-19(25)12-14-7-9-16(27-2)17(10-14)28-3/h7,9-10,13H,4-6,8,11-12H2,1-3H3,(H2,23,26)(H,24,25) |
InChI Key |
CUMZFPJTYNSVFN-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CC3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
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